Cas no 1337028-34-8 (Pyridine, 2-methyl-5-(3-piperidinylmethyl)-)

• Product Name: Pyridine, 2-methyl-5-(3-piperidinylmethyl)-
• CAS No: 1337028-34-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6483725
• Update Time: 2025-05-30

Pyridine, 2-methyl-5-(3-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-5-(3-piperidinylmethyl)-

• Inchi： 1S/C12H18N2/c1-10-4-5-12(9-14-10)7-11-3-2-6-13-8-11/h4-5,9,11,13H,2-3,6-8H2,1H3
• InChI Key： GSFMVKUCKVVQJF-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(CC2CCCNC2)C=C1

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 304.4±22.0 °C(Predicted)
• pka: 10.14±0.10(Predicted)

Additional information on Pyridine, 2-methyl-5-(3-piperidinylmethyl)-

Pyridine, 2-methyl-5-(3-piperidinylmethyl): A Comprehensive Overview

Pyridine, 2-methyl-5-(3-piperidinylmethyl), also known by its CAS number 1337028-34-8, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of heterocyclic aromatic compounds, characterized by its pyridine ring structure. The presence of a methyl group at the 2-position and a piperidinylmethyl group at the 5-position imparts unique chemical properties, making it a valuable molecule in both academic and industrial research.

The synthesis of Pyridine, 2-methyl-5-(3-piperidinylmethyl) involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions.

In terms of applications, Pyridine, 2-methyl-5-(3-piperidinylmethyl) has shown promise in the pharmaceutical industry as a building block for drug development. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules. For instance, studies have demonstrated its potential as a ligand in metalloenzyme inhibitors, which are crucial for treating various diseases, including cancer and neurodegenerative disorders.

Another significant application of this compound lies in the field of materials science. The incorporation of Pyridine, 2-methyl-5-(3-piperidinylmethyl) into polymer matrices has been shown to enhance mechanical properties and thermal stability. Recent research has focused on its use in the development of advanced composites for aerospace and automotive industries.

The chemical stability and reactivity of Pyridine, 2-methyl-5-(3-piperidinylmethyl) make it a valuable precursor in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design complex molecules with tailored properties. For example, the compound can be easily alkylated or oxidized to introduce additional functionalities, expanding its utility in diverse chemical processes.

In conclusion, Pyridine, 2-methyl-5-(3-piperidinylmethyl), with its unique structural features and versatile chemical properties, continues to play a pivotal role in modern chemistry. Ongoing research is expected to uncover new applications and improve existing ones, further solidifying its importance in both academic and industrial settings.